Cas no 1203219-72-0 (3-(2H-1,3-benzodioxol-5-yl)-1-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• CAS No: 1203219-72-0
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 6418430
• PubChem ID: 30374861
• Update Time: 2025-08-04

3-(2H-1,3-benzodioxol-5-yl)-1-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• 1-(1,3-benzodioxol-5-yl)-3-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea
• 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]urea
• VU0646820-1
• 1203219-72-0
• F5537-0019
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
• AKOS024513033

• Inchi： 1S/C17H17N3O5S/c21-17(19-13-5-6-15-16(10-13)25-11-24-15)18-12-3-1-4-14(9-12)20-7-2-8-26(20,22)23/h1,3-6,9-10H,2,7-8,11H2,(H2,18,19,21)
• InChI Key： XANXLDZGFLGTQU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)=O

Computed Properties

• Exact Mass: 375.08889182g/mol
• Monoisotopic Mass: 375.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea

Comprehensive Analysis of 3-(2H-1,3-benzodioxol-5-yl)-1-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea (CAS No. 1203219-72-0): Structure, Applications, and Research Insights

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea (CAS No. 1203219-72-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate architecture, combining a benzodioxole moiety with a thiazolidine derivative, linked via a phenylurea bridge. This combination of functional groups suggests potential interactions with biological targets, making it a subject of interest for drug discovery and therapeutic applications.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity of derivatives like 1203219-72-0, addressing common search queries such as "how to optimize urea-based scaffolds for target specificity" or "role of sulfonyl groups in drug metabolism." The 1,1-dioxo-1lambda6,2-thiazolidin-2-yl segment, in particular, is a hotspot for investigations into anti-inflammatory and enzyme modulation properties.

From a synthetic chemistry perspective, the benzodioxol-5-yl unit is notable for its prevalence in natural products and FDA-approved drugs. This structural motif is frequently searched in contexts like "bioisosteric replacements for catechols" or "improving metabolic stability in lead compounds." The compound’s CAS No. 1203219-72-0 serves as a critical identifier in patent literature and regulatory databases, aligning with user interests in "IP protection strategies for novel chemotypes."

Environmental and green chemistry considerations are also relevant to this compound. With growing scrutiny on sustainable synthesis methods, researchers are exploring catalytic routes to minimize waste during the preparation of such heterocyclic ureas. Queries like "solvent-free reactions for sulfur-containing compounds" or "catalytic oxidation of thiazolidines" reflect this shift toward eco-friendly practices.

In summary, 3-(2H-1,3-benzodioxol-5-yl)-1-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea represents a compelling case study at the intersection of medicinal chemistry, computational modeling, and sustainable science. Its multifaceted applications—from targeted therapy design to material science—underscore its versatility, while its structural complexity invites further exploration through cutting-edge technologies like cryo-EM and fragment-based drug design.